Cas no 2680774-72-3 (benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate
• CAS No: 2680774-72-3
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5623834
• PubChem ID: 165937572
• Update Time: 2025-06-08

benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-yl]carbamate
• 2680774-72-3
• EN300-28296621
• benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C19H19N3O3/c23-12-11-22-18(13-17(21-22)16-9-5-2-6-10-16)20-19(24)25-14-15-7-3-1-4-8-15/h1-10,13,23H,11-12,14H2,(H,20,24)
• InChI Key： VIMZIVUNXHBQJS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=CC(C2C=CC=CC=2)=NN1CCO)=O

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.4Ų

Additional information on benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate

Introduction to Benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate (CAS No. 2680774-72-3)

Benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate, a compound with the chemical identifier CAS No. 2680774-72-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzyl moiety, a hydroxyethyl chain, and a phenyl substituent, which collectively contribute to its unique chemical and biological properties.

The synthesis of Benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the hydroxyethyl group at the N1 position of the pyrazole ring enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation. Additionally, the presence of the phenyl group at the C3 position introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrazole derivatives in drug discovery. Pyrazoles are known for their ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The specific arrangement of functional groups in Benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate suggests potential applications in treating a range of diseases, particularly those involving inflammatory processes or metabolic disorders.

In vitro studies have demonstrated that this compound exhibits notable activity against certain enzymes and receptors relevant to human health. For instance, preliminary experiments indicate that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammation and pain signaling. Furthermore, its interaction with other therapeutic targets, such as kinases and transcription factors, is being explored as part of ongoing research efforts.

The benzyl group in Benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate plays a crucial role in stabilizing the molecule's structure and enhancing its binding affinity to biological targets. This moiety is often employed in medicinal chemistry to improve pharmacokinetic properties, such as metabolic stability and oral bioavailability. The hydroxyethyl chain further contributes to these properties by increasing water solubility, which is essential for effective drug delivery systems.

One of the most exciting aspects of Benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate is its potential as a lead compound for developing novel therapeutics. Researchers are particularly interested in its ability to modulate pathways associated with chronic diseases such as cancer, diabetes, and cardiovascular disorders. By targeting specific enzymes or receptors involved in these conditions, this compound could offer new treatment strategies with improved efficacy and reduced side effects compared to existing medications.

Advances in computational chemistry have also facilitated the study of Benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-ylcarbamate by allowing researchers to predict its interactions with biological targets at an atomic level. Molecular docking simulations have been used to identify potential binding sites on enzymes and receptors, providing valuable insights into how this compound exerts its biological effects. These computational approaches complement experimental studies by offering rapid screening methods for identifying promising drug candidates.

The development of new pharmaceuticals is often hindered by challenges such as drug resistance and off-target effects. However, compounds like Benzyl N-1-(2-hydroxyethyl)-3-phenyl-1H-pyrazol-5-yldicarboxamide have shown promise in overcoming these issues through innovative design strategies. By carefully selecting functional groups and optimizing molecular architecture, researchers can create molecules that are both highly specific and effective at treating disease.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives based on this compound's structural framework. Preliminary results suggest that it may have therapeutic benefits without significant adverse effects when administered at appropriate doses. These trials are crucial for validating laboratory findings and determining whether this compound can translate into safe and effective treatments for patients worldwide.

The future prospects for Benzyl N-(2-hydroxyethyl)-3-phenoxy-N'-[3-(pyrazol[4(3H)]pyridin)]methylene]benzohydrazyldi]carbamic acid are bright given its unique chemical properties and potential therapeutic applications. Continued research efforts will focus on optimizing its pharmacokinetic profile while exploring new indications where it may provide significant benefits over existing treatments. Collaborative efforts between academic institutions]